Cas no 2227888-10-8 ((2S)-2-cycloheptyloxirane)

• Product Name: (2S)-2-cycloheptyloxirane
• CAS No: 2227888-10-8
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 6448399
• PubChem ID: 165612262
• Update Time: 2025-05-23

(2S)-2-cycloheptyloxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-cycloheptyloxirane
• EN300-1762121
• 2227888-10-8

• Inchi： 1S/C9H16O/c1-2-4-6-8(5-3-1)9-7-10-9/h8-9H,1-7H2/t9-/m1/s1
• InChI Key： ZAGSVJVGAXKZGL-SECBINFHSA-N
• SMILES： O1C[C@@H]1C1CCCCCC1

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-cycloheptyloxirane

Compound CAS No 2227888-10-8: (2S)-2-Cycloheptyloxirane

The compound (2S)-2-cycloheptyloxirane (CAS No 2227888-10-8) is a cyclic ether with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique stereochemistry, has garnered attention in recent years due to its versatile reactivity and structural properties. The cycloheptyl ring introduces rigidity and stability, while the oxirane (epoxide) group provides reactivity, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of (2S)-configuration in determining the compound's reactivity and selectivity. Researchers have explored its use in asymmetric epoxidation reactions, where the stereochemistry of the product plays a critical role in drug design and natural product synthesis. The cycloheptyl ring's flexibility allows for diverse interactions, making this compound a promising candidate for enantioselective catalysis.

In terms of synthesis, (2S)-2-cycloheptyloxirane can be prepared via various methods, including epoxidation of cycloheptene derivatives using metal catalysts or peracid reagents. Recent advancements in catalytic asymmetric epoxidation have enabled the efficient production of this compound with high enantiomeric excess. These methods not only enhance the compound's yield but also minimize environmental impact, aligning with green chemistry principles.

The application of (2S)-2-cycloheptyloxirane extends beyond organic synthesis. It has been utilized as a precursor in the development of advanced materials, such as thermosetting polymers and high-performance adhesives. The compound's ability to undergo ring-opening reactions under mild conditions makes it ideal for these applications. Additionally, its stereochemical properties have been leveraged in the design of chiral catalysts for industrial processes.

From a pharmacological perspective, (2S)-configuration has been linked to enhanced bioavailability and reduced toxicity in preclinical studies. This has sparked interest in its use as a scaffold for drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases. Researchers are actively exploring its potential as a lead compound for developing novel therapeutic agents.

Environmental considerations are also a focus of recent studies on (2S)-cycloheptyloxirane. Its biodegradability and eco-friendly synthesis pathways make it an attractive option for sustainable chemical processes. Efforts are underway to optimize its production methods to reduce energy consumption and waste generation, contributing to a circular economy.

In conclusion, (2S)-cycloheptyloxirane (CAS No 2227888-10-8) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique stereochemistry, reactivity, and sustainability profile position it as a key player in modern chemical research and development.